Cas no 858460-06-7 (1-Naphthaleneaceticacid, 4-amino-)

• Product Name: 1-Naphthaleneaceticacid, 4-amino-
• CAS No: 858460-06-7
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 717925
• PubChem ID: 23364620
• Update Time: 2025-11-02

1-Naphthaleneaceticacid, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneaceticacid, 4-amino-
• 1-Naphthaleneaceticacid,4-amino-(5CI)
• 2-(4-aminonaphthalen-1-yl)acetic acid
• DTXSID50633382
• 1-AMINONAPHTHALENE-4-ACETIC ACID
• p-aminonaphthyl acetic acid
• 858460-06-7
• FT-0734392
• (4-Aminonaphthalen-1-yl)acetic acid
• SCHEMBL13912445

• Inchi： 1S/C12H11NO2/c13-11-6-5-8(7-12(14)15)9-3-1-2-4-10(9)11/h1-6H,7,13H2,(H,14,15)
• InChI Key： AOUOLYKFFYVBNJ-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=C2C=CC=CC=12)N)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Naphthaleneaceticacid, 4-amino-

4-Amino-1-Naphthaleneacetic Acid (CAS No. 858460-06-7): Properties, Applications, and Market Insights

4-Amino-1-Naphthaleneacetic acid (CAS No. 858460-06-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, also known as 1-Naphthaleneacetic acid, 4-amino-, belongs to the naphthalene derivatives family, which are widely studied for their versatile applications. The presence of both an amino group and a carboxylic acid functional group in its structure makes it a valuable intermediate in synthetic chemistry.

The chemical properties of 4-Amino-1-Naphthaleneacetic acid include a molecular formula of C₁₂H₁₁NO₂ and a molecular weight of 201.22 g/mol. Its solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) makes it suitable for various laboratory and industrial applications. Researchers often explore its photophysical properties, which are critical for developing fluorescent probes and sensors. The compound's unique structure also allows it to participate in coupling reactions, making it a key player in the synthesis of more complex molecules.

In the pharmaceutical industry, 4-Amino-1-Naphthaleneacetic acid is investigated for its potential as a building block in drug discovery. Its naphthalene core is a common motif in many bioactive compounds, including anti-inflammatory and anticancer agents. Recent studies have highlighted its role in the development of small-molecule inhibitors, which are increasingly relevant in targeted therapies. This aligns with the growing trend of personalized medicine, where researchers are focusing on compounds that can be tailored to specific biological targets.

The agrochemical sector also benefits from the applications of 4-Amino-1-Naphthaleneacetic acid. Its derivatives are explored for their potential as plant growth regulators and pesticide intermediates. With the global push toward sustainable agriculture, there is a rising demand for eco-friendly agrochemicals, and this compound's versatility positions it as a candidate for further research. Farmers and agronomists are increasingly searching for solutions that enhance crop yield while minimizing environmental impact, making this compound a topic of interest.

From a market perspective, the demand for 4-Amino-1-Naphthaleneacetic acid is expected to grow, driven by its applications in high-value industries. Suppliers and manufacturers are focusing on optimizing synthesis routes to improve yield and reduce costs. The compound's patent landscape is also evolving, with new filings highlighting its utility in innovative applications. Investors and stakeholders are keenly watching this space, as the compound's potential in emerging markets becomes more apparent.

In the realm of material science, 4-Amino-1-Naphthaleneacetic acid is being studied for its role in the development of organic electronic materials. Its conjugated system and functional groups make it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. As the world shifts toward renewable energy and sustainable technologies, the demand for advanced materials like this is on the rise. Researchers are particularly interested in its charge transport properties, which could lead to breakthroughs in energy storage and conversion.

For those working in laboratory settings, handling 4-Amino-1-Naphthaleneacetic acid requires standard safety precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material, adherence to good laboratory practices is essential to ensure safe usage. The compound's storage conditions typically involve keeping it in a cool, dry place away from direct sunlight to maintain stability.

In conclusion, 4-Amino-1-Naphthaleneacetic acid (CAS No. 858460-06-7) is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with its applications in pharmaceuticals, agrochemicals, and material science, make it a subject of ongoing research and development. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing some of the world's most pressing challenges, from healthcare to sustainable energy.